Cas no 187344-92-9 (Bis(3,5-dimethylphenyl)phosphineoxide)

Bis(3,5-dimethylphenyl)phosphineoxide structure
187344-92-9 structure
Product Name:Bis(3,5-dimethylphenyl)phosphineoxide
CAS No:187344-92-9
MF:C16H18OP
MW:257.287285327911
MDL:MFCD08458884
CID:115015
PubChem ID:253660898
Update Time:2025-04-18

Bis(3,5-dimethylphenyl)phosphineoxide Chemical and Physical Properties

Names and Identifiers

    • Bis(3,5-dimethylphenyl)phosphine oxide
    • (XYL)2P(O)H
    • 1-[(3,5-diMethylphenyl)phosphoryl]-3,5-diMethylbenzene
    • bis(3,5-dimethylphenyl)-oxophosphanium
    • Phosphine oxide,bis(3,5-dimethylphenyl)-
    • Bis(3,5-diMethylphenyl)phosphi
    • Bis(3,5-dimethylphenyl)phosphineoxide
    • MDL： MFCD08458884
    • Inchi： 1S/C16H18OP/c1-11-5-12(2)8-15(7-11)18(17)16-9-13(3)6-14(4)10-16/h5-10H,1-4H3/q+1
    • InChI Key： LMXRTXPFJNGAAX-UHFFFAOYSA-N
    • SMILES： [P+](C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)=O

Computed Properties

  • Exact Mass: 258.11700
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2

Experimental Properties

  • Melting Point: 82-84℃
  • PSA: 40.54000
  • LogP: 3.43070

Bis(3,5-dimethylphenyl)phosphineoxide Security Information

Bis(3,5-dimethylphenyl)phosphineoxide Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Bis(3,5-dimethylphenyl)phosphineoxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Bis(3,5-dimethylphenyl)phosphine oxide
 187344-92-9 97%
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Alichem
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 187344-92-9 97%
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CM250734-10g
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 187344-92-9 97%
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Chemenu
CM250734-100g
Bis(3,5-dimethylphenyl)phosphine oxide
 187344-92-9 97%
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abcr
AB437565-1 g
Bis(3,5-dimethylphenyl)phosphine oxide, 95%; .
 187344-92-9 95%
1g
 €90.80 2023-06-16
abcr
AB437565-5 g
Bis(3,5-dimethylphenyl)phosphine oxide, 95%; .
 187344-92-9 95%
5g
 €159.40 2023-06-16
abcr
AB437565-10 g
Bis(3,5-dimethylphenyl)phosphine oxide, 95%; .
 187344-92-9 95%
10g
 €219.00 2023-06-16
abcr
AB437565-25 g
Bis(3,5-dimethylphenyl)phosphine oxide, 95%; .
 187344-92-9 95%
25g
 €429.10 2023-06-16
abcr
AB437565-100 g
Bis(3,5-dimethylphenyl)phosphine oxide, 95%; .
 187344-92-9 95%
100g
 €1189.00 2023-06-16

Bis(3,5-dimethylphenyl)phosphineoxide Production Method

Bis(3,5-dimethylphenyl)phosphineoxide Related Literature

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